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Compound of Interest

Compound Name: MCPB

Cat. No.: B038069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-(4-chloro-2-

methylphenoxy)butanoic acid (MCPB), a selective, systemic phenoxybutyric acid herbicide.

The information is intended to guide the design of experimental protocols for weed control

efficacy studies.

Mechanism of Action
MCPB is a synthetic auxin that functions as a growth regulator herbicide. It is absorbed by the

leaves and roots of susceptible plants and translocated throughout the plant. In susceptible

species, MCPB is converted to MCPA (2-methyl-4-chlorophenoxyacetic acid) through beta-

oxidation. MCPA mimics the action of the natural plant hormone indole-3-acetic acid (IAA),

leading to uncontrolled cell division and growth, which ultimately results in the death of the

weed. This herbicide disrupts the plant's normal hormonal balance, affecting protein synthesis

and causing various growth abnormalities.

Signaling Pathway
MCPB, after its conversion to MCPA, interacts with the TIR1/AFB family of auxin co-receptors.

While direct binding data for MCPB is limited, studies on the closely related MCPA indicate a

differential binding affinity to various TIR1/AFB proteins. This interaction leads to the

degradation of Aux/IAA transcriptional repressors, which in turn allows for the expression of
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auxin-responsive genes. The overexpression of these genes results in the overproduction of

ethylene and abscisic acid (ABA), leading to epinasty, senescence, and eventual plant death.

Plant Cell

MCPB MCPAβ-oxidation TIR1/AFB Co-receptorsBinds to Aux/IAA RepressorTargets for degradation Auxin Response Factor (ARF)Represses Auxin Responsive GenesActivates Transcription
Ethylene Production ↑

ABA Production ↑

Plant Death

Click to download full resolution via product page

Caption: MCPB mode of action signaling pathway.

Application Rates for Weed Control
The application rates of MCPB vary depending on the target weed species, their growth stage,

and the crop being treated. The following tables summarize recommended application rates for

various weed species. Rates are provided in grams of active ingredient per hectare (g a.i./ha)

and pounds of acid equivalent per acre (lb ae/A).

Table 1: MCPB Application Rates for Common Broadleaf
Weeds
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Weed Species Scientific Name
Application Rate (g
a.i./ha)

Application Rate
(lb ae/A)

Canada Thistle Cirsium arvense 560 - 1120 0.5 - 1.0

Field Bindweed Convolvulus arvensis 280 - 560 0.25 - 0.5

Buttercup Ranunculus spp. 560 - 1120 0.5 - 1.0

Mustards Brassica spp. 560 - 1120 0.5 - 1.0

Common

Lambsquarters
Chenopodium album 560 - 1120 0.5 - 1.0

Pigweed Amaranthus spp. 560 - 1120 0.5 - 1.0

Smartweed Polygonum spp. 560 - 1120 0.5 - 1.0

Sowthistle Sonchus spp. 560 - 1120 0.5 - 1.0

Morning Glory Ipomoea spp. 560 - 1120 0.5 - 1.0

Note: Higher rates are generally recommended for perennial weeds and when weeds are at a

more advanced growth stage.

Experimental Protocols
The following protocols are designed to assess the efficacy of MCPB on target weed species.

Greenhouse Dose-Response Bioassay
This protocol is adapted from studies on the response of Canada thistle to various herbicides.

Objective: To determine the dose-response of a specific weed species to MCPB under

controlled greenhouse conditions.

Materials:

MCPB herbicide formulation

Seeds or rootstocks of the target weed species
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Pots (e.g., 10 cm diameter) filled with appropriate potting mix

Greenhouse with controlled temperature and light conditions

Calibrated sprayer for herbicide application

Analytical balance

Drying oven

Methodology:

Plant Propagation: Grow the target weed species from seeds or rootstocks in individual pots.

Maintain the plants in a greenhouse at a suitable temperature (e.g., 22/18°C day/night) and

photoperiod (e.g., 16 hours light).

Herbicide Application: Once the plants reach a consistent growth stage (e.g., 4-6 leaf stage),

apply MCPB at a range of doses. A minimum of five non-zero rates should be used to

generate a reliable dose-response curve. Include an untreated control group.

Experimental Design: Arrange the pots in a completely randomized design with at least four

replications for each treatment.

Data Collection: At a predetermined time after treatment (e.g., 21 days), assess the efficacy

of the herbicide. This can be done by:

Visual Injury Rating: Score plant injury on a scale of 0% (no effect) to 100% (complete

death).

Biomass Reduction: Harvest the above-ground biomass of each plant, dry it in an oven at

a constant temperature (e.g., 70°C) for a specified time (e.g., 72 hours), and record the

dry weight.

Statistical Analysis: Analyze the data using appropriate statistical methods, such as analysis

of variance (ANOVA) and non-linear regression to determine the GR50 (the herbicide rate

that causes a 50% reduction in plant growth).
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Caption: Greenhouse dose-response bioassay workflow.

Field Efficacy Trial
This protocol provides a general framework for conducting field trials to evaluate the efficacy of

MCPB.
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Objective: To assess the efficacy of MCPB on a target weed species under field conditions and

to evaluate crop tolerance.

Materials:

MCPB herbicide formulation

Calibrated field sprayer

Field plots with a natural or seeded infestation of the target weed

Quadrat for weed density assessment

Equipment for harvesting crop yield

Methodology:

Site Selection: Choose a field with a uniform infestation of the target weed species.

Experimental Design: Use a randomized complete block design with at least three to four

replications. Plot size should be sufficient to minimize edge effects (e.g., 2m x 10m).

Herbicide Application: Apply MCPB at the desired rates using a calibrated sprayer. Ensure

uniform coverage. Include an untreated control plot.

Application Timing: Apply the herbicide at the recommended growth stage for both the crop

and the weed.

Data Collection:

Weed Control: Assess weed density and/or biomass at various intervals after application

(e.g., 14, 28, and 56 days after treatment) using quadrats.

Crop Tolerance: Visually assess crop injury at regular intervals.

Crop Yield: At maturity, harvest the crop from a designated area within each plot and

determine the yield.
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Statistical Analysis: Analyze the data using ANOVA to determine significant differences

between treatments.

Data Presentation
Table 2: Binding Affinity of MCPA to Arabidopsis
TIR1/AFB Co-Receptors

Co-receptor Binding Affinity (K D , nM)

TIR1 >10,000

AFB2 >10,000

AFB5 ~5,000

Data for MCPA, a closely related phenoxy-carboxylate herbicide. This provides an indication of

the likely binding profile of MCPB. Lower K D values indicate higher binding affinity.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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